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Compound of Interest

Compound Name: EB 1089

Cat. No.: B1236961

Get Quote

An objective analysis of two vitamin D analogs in oncology, supported by experimental data.

This guide offers a detailed comparison of EB 1089 (Seocalcitol) and its parent compound,

calcitriol (1,25-dihydroxyvitamin D3), in the context of cancer therapy. Tailored for researchers,

scientists, and drug development professionals, this document synthesizes preclinical and

clinical data to delineate the therapeutic potential and limitations of each compound.

Executive Summary
Calcitriol, the hormonally active form of vitamin D, demonstrates significant anti-cancer

properties by inducing cell cycle arrest, apoptosis, and differentiation in various cancer models.

[1][2][3] Its clinical utility, however, is hampered by a narrow therapeutic window due to dose-

limiting hypercalcemia.[4][5] EB 1089, a synthetic analog of calcitriol, was developed to

address this limitation. It exhibits more potent antiproliferative effects and a significantly lower

calcemic activity profile compared to calcitriol, positioning it as a potentially more viable

therapeutic agent in oncology.[4][6][7]
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Both calcitriol and EB 1089 exert their anti-cancer effects primarily through the vitamin D

receptor (VDR), a nuclear receptor that regulates gene transcription.[8] Upon binding to the

VDR, the ligand-receptor complex heterodimerizes with the retinoid X receptor (RXR) and

binds to vitamin D response elements (VDREs) on the DNA, modulating the expression of

target genes involved in cell proliferation, differentiation, and apoptosis.[3]

Key molecular events in their shared signaling pathway include:

Cell Cycle Arrest: Upregulation of cyclin-dependent kinase (CDK) inhibitors such as p21 and

p27, leading to a G0/G1 phase arrest.[1][9][10]

Induction of Apoptosis: Modulation of the Bcl-2 family of proteins, decreasing the expression

of anti-apoptotic members like Bcl-2 and increasing pro-apoptotic members like Bax.[3][11]

This leads to the activation of caspases and subsequent programmed cell death.

Promotion of Differentiation: Both compounds can induce cellular differentiation, for instance,

by inhibiting the Hedgehog signaling pathway.[10]

Anti-inflammatory Effects: Suppression of prostaglandin synthesis and NF-κB signaling.[12]

Inhibition of Angiogenesis and Metastasis: Both agents have been shown to inhibit tumor

invasion and the formation of new blood vessels.[1][2]

Despite these similarities, EB 1089 is reported to be 50-200 times more potent than calcitriol in

regulating cell growth and differentiation in vitro and in vivo.[4][7]
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Caption: Simplified Vitamin D signaling pathway for anti-cancer effects.

Comparative Performance: Preclinical and Clinical
Data
In Vitro Studies
EB 1089 consistently demonstrates superior potency in inhibiting the proliferation of various

cancer cell lines compared to calcitriol.
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Cell Line
Cancer
Type

Compound
IC50
(approx.)

Potency vs.
Calcitriol

Reference

MCF-7
Breast

Cancer
Calcitriol ~10-8 M - [13]

MCF-7
Breast

Cancer
EB 1089 ~2 x 10-10 M

~50-fold more

potent
[13]

LNCaP
Prostate

Cancer
Calcitriol - - [14]

LNCaP
Prostate

Cancer
EB 1089 -

3-fold more

potent
[14]

Colorectal

Adenoma/Car

cinoma

Colorectal

Cancer
EB 1089

Lower

concentration

s than

calcitriol

More

effective
[8]

In Vivo Animal Studies
Animal models have been crucial in demonstrating the therapeutic advantage of EB 1089,

particularly its reduced calcemic effect.
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Animal Model Cancer Type Treatment Key Findings Reference

Rat Dunning

MAT LyLu
Prostate Cancer

Calcitriol (0.5 &

1.0 µg/kg)

Significant

reduction in

tumor volume

and lung

metastases.

Marked

hypercalcemia

and weight loss.

[14][15][16]

Rat Dunning

MAT LyLu
Prostate Cancer

EB 1089 (0.5 &

1.0 µg/kg)

Equivalent

inhibition of

metastasis to

calcitriol.

Significantly less

hypercalcemia

and no severe

weight loss.

[14][15][16]

NMU-induced

Rat Mammary

Tumors

Breast Cancer
EB 1089 (0.5

µg/kg)

Significant

inhibition of

tumor

progression

without

significant

hypercalcemia.

[11]

NMU-induced

Rat Mammary

Tumors

Breast Cancer
EB 1089 (1 & 2.5

µg/kg)

Substantial

tumor

regression.

[11]

MCF-7

Xenografts
Breast Cancer EB 1089

Prevented

expansion of

established

tumors, inducing

regression in a

subset.

[17]
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Quantitative Comparison in a Prostate Cancer Metastasis Model[14][16]

Parameter Control
Calcitriol (1.0
µg/kg)

EB 1089 (1.0 µg/kg)

Lung Metastases

(foci/lung)
22.7 ± 1.98 10.4 ± 2.81 7.70 ± 1.29

Serum Calcium

(mg/dl)
10.79 ± 0.1 14.47 ± 0.46 12.59 ± 0.21

Weight Change (%) - -26.3 ± 1.7 -8.4 ± 2.9

Clinical Trials
Clinical investigations have explored the safety and efficacy of both compounds.

Calcitriol:

Phase I trials demonstrated that intermittent, high-dose administration is feasible and can

achieve potentially therapeutic concentrations, with hypercalcemia being the dose-limiting

toxicity.[1][5][18]

Phase II studies, particularly in combination with chemotherapy like docetaxel for androgen-

independent prostate cancer, have shown encouraging activity.[1][19]

EB 1089 (Seocalcitol):

A Phase I study in patients with advanced breast and colorectal cancer established a

tolerable dose of around 7 µg/m²/day, confirming its significantly lower calcemic effect

compared to calcitriol.[20][21] No complete or partial responses were observed, but six

patients experienced disease stabilization for over 90 days.[20][21]

A Phase II trial in patients with inoperable pancreatic cancer showed that EB 1089 was well-

tolerated but had no objective anti-tumor activity in advanced disease, though some patients

had stable disease.[22]
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Regression of tumors has been reported in some cases, notably in hepatocellular carcinoma

where complete remission was observed.[4][7]

Experimental Protocols
In Vivo Prostate Cancer Metastasis Inhibition Study

Model: Rat Dunning MAT LyLu prostate cancer model in male Copenhagen rats.

Cell Implantation: Subcutaneous injection of MAT LyLu cells.

Treatment Groups:

Control (vehicle only)

Calcitriol (low dose: 0.5 µg/kg; high dose: 1.0 µg/kg) administered intraperitoneally.

EB 1089 (low dose: 0.5 µg/kg; high dose: 1.0 µg/kg) administered intraperitoneally.

Monitoring:

Tumor volumes measured three times per week.

Body weight measured weekly.

At sacrifice, lungs were evaluated for metastases, and blood was collected for serum

calcium analysis.

Reference:[14][16]
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Start: Rat Dunning MAT LyLu Model

Subcutaneous injection of MAT LyLu cells

Divide into 5 groups (n=10 each)

i.p. injections:
- Vehicle (Control)

- Calcitriol (0.5 & 1.0 µg/kg)
- EB 1089 (0.5 & 1.0 µg/kg)

Monitor:
- Tumor volume (3x/week)

- Body weight (weekly)

Endpoint Analysis:
- Lung metastases count
- Serum calcium levels

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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